![molecular formula C14H22N2O2 B5183353 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol](/img/structure/B5183353.png)
5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol, also known as BRL-37344, is a selective β3-adrenergic receptor agonist. It has been used in scientific research to investigate the physiological and biochemical effects of β3-adrenergic receptor activation.
Mechanism of Action
5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol selectively activates β3-adrenergic receptors, which are primarily expressed in adipose tissue. Activation of these receptors leads to the release of fatty acids from adipose tissue, which can be used as an energy source. It also stimulates thermogenesis, which increases energy expenditure and can lead to weight loss.
Biochemical and Physiological Effects:
This compound has been shown to increase lipolysis, or the breakdown of fat, in adipose tissue. It also increases the expression of genes involved in thermogenesis and energy metabolism. In animal studies, this compound has been shown to improve insulin sensitivity and glucose tolerance.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol in lab experiments is its selectivity for β3-adrenergic receptors, which allows for specific investigation of the effects of β3-adrenergic receptor activation. However, it should be noted that the physiological effects of this compound may vary depending on the species and experimental conditions used.
Future Directions
Possible future directions for research on 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol include investigating its potential use in the treatment of obesity and metabolic disorders, as well as further elucidating its mechanism of action and physiological effects. Additionally, the development of more selective β3-adrenergic receptor agonists could lead to the development of more effective treatments for these conditions.
Synthesis Methods
The synthesis of 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol involves the reaction of 2-methoxyphenol with 4-ethyl-1-piperazinecarboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques.
Scientific Research Applications
5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol has been used in scientific research to investigate the role of β3-adrenergic receptors in various physiological processes. These include the regulation of energy metabolism, thermogenesis, and insulin sensitivity. It has also been studied for its potential use in the treatment of obesity, diabetes, and other metabolic disorders.
properties
IUPAC Name |
5-[(4-ethylpiperazin-1-yl)methyl]-2-methoxyphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-3-15-6-8-16(9-7-15)11-12-4-5-14(18-2)13(17)10-12/h4-5,10,17H,3,6-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNCXFRIKXHTGBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC(=C(C=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.